2-(4-{[(3-Methoxyphenyl)carbonyl]oxy}phenyl)-2-oxoethyl 1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxylate

• Molecular Formula: C28H25NO7
• Molecular Weight: 487.5 g/mol
• IUPAC Name: [2-[4-(3-methoxybenzoyl)oxyphenyl]-2-oxoethyl] 1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxylate
• InChI: InChI=1S/C28H25NO7/c1-18-6-10-22(11-7-18)29-16-21(15-26(29)31)27(32)35-17-25(30)19-8-12-23(13-9-19)36-28(33)20-4-3-5-24(14-20)34-2/h3-14,21H,15-17H2,1-2H3
• InChI Key: UILFVNVRTAWISR-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)N2CC(CC2=O)C(=O)OCC(=O)C3=CC=C(C=C3)OC(=O)C4=CC(=CC=C4)OC

Description

2-(4-{[(3-Methoxyphenyl)carbonyl]oxy}phenyl)-2-oxoethyl 1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxylate, also known as MMPC, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. MMPC is a member of the pyrrolidine class of compounds and has been studied extensively for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-(4-{[(3-Methoxyphenyl)carbonyl]oxy}phenyl)-2-oxoethyl 1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxylate involves the inhibition of the production of pro-inflammatory cytokines and the activation of the nuclear factor-kappa B (NF-kB) pathway. 2-(4-{[(3-Methoxyphenyl)carbonyl]oxy}phenyl)-2-oxoethyl 1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxylate has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are enzymes involved in the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
2-(4-{[(3-Methoxyphenyl)carbonyl]oxy}phenyl)-2-oxoethyl 1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxylate has been shown to have significant anti-inflammatory effects, which makes it a promising candidate for the development of novel anti-inflammatory drugs. It has also been shown to have antioxidant properties and has been used in the development of antioxidants. 2-(4-{[(3-Methoxyphenyl)carbonyl]oxy}phenyl)-2-oxoethyl 1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxylate has been shown to have neuroprotective effects and has been studied for its potential use in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-(4-{[(3-Methoxyphenyl)carbonyl]oxy}phenyl)-2-oxoethyl 1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxylate is its significant anti-inflammatory properties, which makes it a promising candidate for the development of novel anti-inflammatory drugs. However, the synthesis of 2-(4-{[(3-Methoxyphenyl)carbonyl]oxy}phenyl)-2-oxoethyl 1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxylate is a complex process and requires skilled professionals to carry out the reactions. 2-(4-{[(3-Methoxyphenyl)carbonyl]oxy}phenyl)-2-oxoethyl 1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxylate also has limitations in terms of its solubility and stability, which can affect its use in lab experiments.

Future Directions

There are several future directions for the study of 2-(4-{[(3-Methoxyphenyl)carbonyl]oxy}phenyl)-2-oxoethyl 1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxylate. One potential direction is the development of novel anti-inflammatory drugs based on the structure of 2-(4-{[(3-Methoxyphenyl)carbonyl]oxy}phenyl)-2-oxoethyl 1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxylate. Another potential direction is the study of 2-(4-{[(3-Methoxyphenyl)carbonyl]oxy}phenyl)-2-oxoethyl 1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxylate for its potential use in the treatment of neurodegenerative diseases. 2-(4-{[(3-Methoxyphenyl)carbonyl]oxy}phenyl)-2-oxoethyl 1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxylate can also be studied for its potential use in the development of antioxidants and for its potential use in the treatment of various diseases, including cancer, diabetes, and cardiovascular diseases.
Conclusion:
In conclusion, 2-(4-{[(3-Methoxyphenyl)carbonyl]oxy}phenyl)-2-oxoethyl 1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxylate is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. 2-(4-{[(3-Methoxyphenyl)carbonyl]oxy}phenyl)-2-oxoethyl 1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxylate has been extensively studied for its potential use in the development of novel anti-inflammatory drugs, as well as for its potential use in the treatment of various diseases. The synthesis of 2-(4-{[(3-Methoxyphenyl)carbonyl]oxy}phenyl)-2-oxoethyl 1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxylate is a complex process and requires skilled professionals to carry out the reactions. There are several future directions for the study of 2-(4-{[(3-Methoxyphenyl)carbonyl]oxy}phenyl)-2-oxoethyl 1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxylate, including the development of novel anti-inflammatory drugs and the study of 2-(4-{[(3-Methoxyphenyl)carbonyl]oxy}phenyl)-2-oxoethyl 1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxylate for its potential use in the treatment of neurodegenerative diseases.

Synthesis Methods

The synthesis of 2-(4-{[(3-Methoxyphenyl)carbonyl]oxy}phenyl)-2-oxoethyl 1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxylate involves the reaction of 4-methylphenylacetic acid with 3-methoxybenzoyl chloride, followed by the reaction of the resulting intermediate with 1-benzyl-4-piperidone. The final step involves the esterification of the resulting product with ethyl chloroformate. The synthesis of 2-(4-{[(3-Methoxyphenyl)carbonyl]oxy}phenyl)-2-oxoethyl 1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxylate is a complex process and requires skilled professionals to carry out the reactions.

Scientific Research Applications

2-(4-{[(3-Methoxyphenyl)carbonyl]oxy}phenyl)-2-oxoethyl 1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxylate has been extensively studied for its potential applications in scientific research. It has been shown to have significant anti-inflammatory properties and has been used in the development of novel anti-inflammatory drugs. 2-(4-{[(3-Methoxyphenyl)carbonyl]oxy}phenyl)-2-oxoethyl 1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxylate has also been studied for its potential use in the treatment of various diseases, including cancer, diabetes, and cardiovascular diseases.